Cas no 115661-89-7 (2H-1,4-Benzoxazine-8-carbonitrile,3,4-dihydro-)

• Product Name: 2H-1,4-Benzoxazine-8-carbonitrile,3,4-dihydro-
• CAS No: 115661-89-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 130848
• PubChem ID: 16244456
• Update Time: 2025-04-19

2H-1,4-Benzoxazine-8-carbonitrile,3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-8-carbonitrile,3,4-dihydro-
• 3,4-Dihydro-2H-benzo[1,4]oxazine-8-carbonitrile
• 3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE-8-CARBONITRILE HYDROCHLORIDE
• 3,4-dihydro-2H-1,4-benzoxazine-8-carbonitrile hydrochloride
• 8-cyano-3,4-dihydro-2H-1,4-benzoxazine
• 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carbonitrile
• 3,4-Dihydro-2H-benzo[1,4]oxazine-8-carbonitrile HCl
• 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carbonitrile hydrochloride
• 115661-89-7
• 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-8-CARBONITRILE
• SCHEMBL9714433
• 2H-1,4-Benzoxazine-8-carbonitrile, 3,4-dihydro-

• MDL： MFCD08544336
• Inchi： 1S/C9H8N2O/c10-6-7-2-1-3-8-9(7)12-5-4-11-8/h1-3,11H,4-5H2
• InChI Key： UXGFQBGYNLINGU-UHFFFAOYSA-N
• SMILES： O1C2C(C#N)=CC=CC=2NCC1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 196.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 45.05000
• LogP: 1.50058